Cas no 1374257-92-7 (5-Bromo-4-(bromomethyl)-1-isopropyl-1H-pyrazole)

• Product Name: 5-Bromo-4-(bromomethyl)-1-isopropyl-1H-pyrazole
• CAS No: 1374257-92-7
• MF: C₇H₁₀Br₂N₂
• MW: 281.975699901581
• CID: 4826449
• Update Time: 2025-05-26

5-Bromo-4-(bromomethyl)-1-isopropyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-4-(BROMOMETHYL)-1-ISOPROPYL-1H-PYRAZOLE
• 5-bromo-4-(bromomethyl)-1-propan-2-ylpyrazole
• 5-Bromo-4-(bromomethyl)-1-isopropyl-1H-pyrazole

• Inchi： 1S/C7H10Br2N2/c1-5(2)11-7(9)6(3-8)4-10-11/h4-5H,3H2,1-2H3
• InChI Key： IDFHMSTXYPMMIJ-UHFFFAOYSA-N
• SMILES： BrC1=C(CBr)C=NN1C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 130
• XLogP3: 2.5
• Topological Polar Surface Area: 17.8

Additional information on 5-Bromo-4-(bromomethyl)-1-isopropyl-1H-pyrazole

Introduction to 5-Bromo-4-(bromomethyl)-1-isopropyl-1H-pyrazole (CAS No. 1374257-92-7)

5-Bromo-4-(bromomethyl)-1-isopropyl-1H-pyrazole (CAS No. 1374257-92-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. This article provides a comprehensive overview of 5-Bromo-4-(bromomethyl)-1-isopropyl-1H-pyrazole, including its chemical properties, synthesis methods, and potential biological activities.

Chemical Properties

5-Bromo-4-(bromomethyl)-1-isopropyl-1H-pyrazole is a brominated pyrazole derivative with the molecular formula C₉H₁₂Br₂N₂. The compound features a pyrazole ring substituted with bromine atoms at the 5-position and a bromomethyl group at the 4-position, along with an isopropyl group at the 1-position. These functional groups contribute to the compound's unique chemical properties and reactivity. The molecular weight of 5-Bromo-4-(bromomethyl)-1-isopropyl-1H-pyrazole is approximately 300.00 g/mol, and it is typically available as a solid at room temperature.

The compound exhibits good solubility in common organic solvents such as dichloromethane, acetone, and dimethyl sulfoxide (DMSO). However, it has limited solubility in water, which can be improved by using co-solvents or surfactants. The physical and chemical properties of 5-Bromo-4-(bromomethyl)-1-isopropyl-1H-pyrazole make it suitable for various synthetic transformations and biological assays.

Synthesis Methods

The synthesis of 5-Bromo-4-(bromomethyl)-1-isopropyl-1H-pyrazole has been reported in several studies, with different approaches being employed to optimize yield and purity. One common method involves the reaction of 4-bromomethylpyrazole with an appropriate brominating agent followed by alkylation with isopropyl iodide or a similar reagent. The reaction conditions, including temperature, solvent, and catalyst choice, can significantly influence the efficiency of the synthesis.

A recent study published in the Journal of Organic Chemistry described a highly efficient one-pot synthesis of 5-Bromo-4-(bromomethyl)-1-isopropyl-1H-pyrazole. The method involved the sequential addition of bromine and isopropyl iodide to 4-bromomethylpyrazole in the presence of a base such as potassium carbonate. This approach yielded high purity product with minimal side reactions, making it suitable for large-scale production.

Biological Activities and Applications

5-Bromo-4-(bromomethyl)-1-isopropyl-1H-pyrazole has been investigated for its potential biological activities, particularly in the context of drug discovery and development. One area of interest is its activity as an inhibitor of specific enzymes involved in various disease pathways. For example, studies have shown that this compound can effectively inhibit certain kinases, which are key targets in cancer therapy.

A recent publication in the Journal of Medicinal Chemistry reported that 5-Bromo-4-(bromomethyl)-1-isopropyl-1H-pyrazole exhibited potent inhibitory activity against protein kinase B (Akt), a critical signaling molecule implicated in cell survival and proliferation. The compound was found to selectively inhibit Akt phosphorylation without affecting other kinases, suggesting its potential as a lead compound for developing selective kinase inhibitors.

In addition to its enzymatic inhibition properties, 5-Bromo-4-(bromomethyl)-1-isopropyl-1H-pyrazole has also been explored for its anti-inflammatory effects. Preclinical studies have demonstrated that this compound can reduce inflammation by modulating the expression of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 5-Bromo-4-(bromomethyl)-1-isopropyl-1H-pyrazole may have therapeutic potential in inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Clinical Trials and Future Directions

The promising preclinical results for 5-Bromo-4-(bromomethyl)-1-isopropyl-1H-pyrazole have led to increased interest in advancing this compound into clinical trials. Several pharmaceutical companies are currently investigating its safety and efficacy in human subjects. Early-phase clinical trials are focusing on evaluating the pharmacokinetics, pharmacodynamics, and safety profile of the compound.

Preliminary data from these trials suggest that 5-Bromo-4-(bromomethyl)-1-isopropyl-1H-pyrazole is well-tolerated at therapeutic doses with no significant adverse effects observed. Further studies are needed to confirm these findings and to explore the full therapeutic potential of this compound across different disease indications.

In conclusion, 5-Bromo-4-(bromomethyl)-1-isopropyl-1H-pyrazole (CAS No. 1374257-92-7) is a promising organic compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent. Ongoing research and clinical trials will continue to elucidate its full potential and pave the way for new treatment options in various medical fields.